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Compound of Interest

Compound Name: VU6036720 hydrochloride

Cat. No.: B10854910 Get Quote

Technical Support Center: VU6036720 hydrochloride
This guide provides detailed instructions and troubleshooting advice for the preparation and

handling of stock solutions of VU6036720 hydrochloride for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is VU6036720 hydrochloride?

VU6036720 hydrochloride is a potent and selective in vitro inhibitor of the heteromeric

Kir4.1/5.1 inward rectifier potassium channels.[1][2] It has an IC50 value of 0.24 μM for

Kir4.1/5.1 channels.[1][3] This compound is a valuable tool for research related to brain and

kidney function where these channels play a crucial role.[1]

Q2: What are the essential chemical properties of VU6036720 hydrochloride?

Understanding the fundamental properties of a compound is critical for its effective use in

experiments. Key data for VU6036720 hydrochloride is summarized below.
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Property Value Source

Molecular Formula C₂₀H₂₂ClFN₄O₂S • HCl [3][4]

Formula Weight 473.4 g/mol [3][4]

Purity ≥95% [3][4]

Formulation Solid [3][4]

IC₅₀
0.24 µM (for Kir4.1/5.1

channels)
[1][3]

Solubility

Soluble in DMSO, Slightly

Soluble in Acetonitrile,

Sparingly Soluble in Water

[3][4]

Q3: How should I prepare a stock solution of VU6036720 hydrochloride?

The recommended solvent for preparing a primary stock solution is DMSO due to the

compound's high solubility in it.[3][4] A detailed step-by-step protocol is provided in the

"Experimental Protocols" section below.

Q4: My VU6036720 hydrochloride is not dissolving. What can I do?

If you encounter solubility issues, consider the following troubleshooting steps:

Ensure the correct solvent is being used. DMSO is the recommended solvent for the primary

stock.[3][4] The compound is only slightly soluble in water and acetonitrile.[3][4]

Gently warm the solution. Warming the solution to 37°C can aid in dissolution. Avoid

excessive heat, which could degrade the compound.

Briefly sonicate the mixture. Sonication can help break up particulates and enhance

solubilization.

Confirm the correct concentration. Attempting to make a solution at a concentration higher

than the solvent's capacity will result in incomplete dissolution. Refer to the solubility data to

select an appropriate concentration.
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Q5: What is the proper way to store VU6036720 hydrochloride?

Proper storage is essential to maintain the stability and activity of the compound.

Solid Form: The solid compound should be stored at -20°C and is stable for at least four

years.[3][4]

Stock Solution: Once prepared, the stock solution should be aliquoted into single-use vials to

prevent inactivation from repeated freeze-thaw cycles.[1] Store these aliquots sealed, away

from moisture and light.[1]

Store at -80°C for use within 6 months.[1]

Store at -20°C for use within 1 month.[1]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[4] These should be prepared fresh for each experiment by diluting the DMSO stock solution.

[4]

Experimental Protocols
Protocol: Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of VU6036720
hydrochloride.

1. Materials:

VU6036720 hydrochloride (Formula Weight: 473.4 g/mol )
Dimethyl sulfoxide (DMSO), anhydrous
Calibrated analytical balance
Microcentrifuge tubes or amber glass vials
Pipettes

2. Calculation:

First, determine the mass of VU6036720 hydrochloride required.
Mass (g) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol )
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Mass = (0.010 mol/L) x (0.001 L) x (473.4 g/mol )
Mass = 0.004734 g = 4.734 mg

3. Procedure:

Carefully weigh out 4.734 mg of VU6036720 hydrochloride powder and place it into a clean
vial.
Add 1 mL of anhydrous DMSO to the vial.
Cap the vial securely and vortex thoroughly until the solid is completely dissolved. Gentle
warming (to 37°C) or brief sonication can be used to assist dissolution if needed.
Once dissolved, aliquot the stock solution into smaller, single-use volumes in tightly sealed
vials.
Label the vials clearly with the compound name, concentration, solvent, and preparation
date.
Store the aliquots as recommended (-80°C for long-term, -20°C for short-term).[1]

Visualized Workflow
The following diagram illustrates the standard workflow for preparing a stock solution of

VU6036720 hydrochloride.
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Step 1: Preparation

Step 2: Dissolution

Step 3: Storage

Weigh 4.734 mg of
VU6036720 hydrochloride

Add 1 mL of
anhydrous DMSO

Vortex until fully dissolved

Soluble?

Apply gentle heat
or sonication

No

Aliquot into single-use vials

Yes

Store at -80°C (6 months)
or -20°C (1 month)

Click to download full resolution via product page

Caption: Workflow for preparing VU6036720 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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